Cas no 1261776-05-9 (4-Bromo-3-iodobenzyl alcohol)

• Product Name: 4-Bromo-3-iodobenzyl alcohol
• CAS No: 1261776-05-9
• MF: C₇H₆BrIO
• MW: 312.930413722992
• MDL: MFCD18391657
• CID: 4583794
• Update Time: 2025-06-11

4-Bromo-3-iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodobenzyl alcohol
• Benzenemethanol, 4-bromo-3-iodo-
• (4-Bromo-3-iodo-phenyl)-methanol

• MDL： MFCD18391657
• Inchi： 1S/C7H6BrIO/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
• InChI Key： ZHSQRSVNSXTTJH-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(Br)C(I)=C1

Additional information on 4-Bromo-3-iodobenzyl alcohol

Recent Advances in the Application of 4-Bromo-3-iodobenzyl alcohol (CAS: 1261776-05-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-iodobenzyl alcohol (CAS: 1261776-05-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, drug discovery, and material science. This research briefing aims to provide an overview of the latest advancements involving this compound, highlighting its role as a key intermediate in the synthesis of complex molecules and its potential therapeutic applications.

Recent studies have demonstrated the utility of 4-Bromo-3-iodobenzyl alcohol in the development of novel pharmaceuticals, particularly in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its unique chemical structure, featuring both bromo and iodo substituents, allows for selective functionalization, making it a valuable building block in medicinal chemistry. Researchers have leveraged this compound to create targeted drug candidates with enhanced efficacy and reduced off-target effects.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 4-Bromo-3-iodobenzyl alcohol as a precursor for the synthesis of a new class of tyrosine kinase inhibitors. The study reported improved binding affinity and selectivity for specific kinase targets, underscoring the compound's potential in oncology research. Additionally, the compound's stability under various reaction conditions has made it a preferred choice for high-throughput screening and combinatorial chemistry approaches.

Another notable application of 4-Bromo-3-iodobenzyl alcohol is in the field of radiopharmaceuticals. Recent research has explored its use in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. The presence of iodine in the molecule allows for easy incorporation of radioactive isotopes, enabling the development of novel imaging agents for cancer diagnosis and monitoring. This advancement has opened new avenues for non-invasive diagnostic techniques in clinical settings.

Beyond its pharmaceutical applications, 4-Bromo-3-iodobenzyl alcohol has also been employed in materials science. Researchers have utilized it as a monomer in the synthesis of functional polymers with unique optical and electronic properties. These polymers show promise in applications such as organic light-emitting diodes (OLEDs) and sensors, further expanding the compound's utility across interdisciplinary fields.

In conclusion, 4-Bromo-3-iodobenzyl alcohol (CAS: 1261776-05-9) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, radiopharmaceuticals, and materials science highlight its importance as a versatile building block. Future research is expected to explore its potential in emerging areas such as targeted drug delivery and nanotechnology, further solidifying its role in advancing scientific and medical innovation.